Cas no 18960-62-8 (Benzenamine-1-13C (9CI))

• Product Name: Benzenamine-1-13C (9CI)
• CAS No: 18960-62-8
• MF: C₆H₇N
• MW: 94.119136095047
• CID: 123273
• PubChem ID: 16213525
• Update Time: 2025-04-18

Benzenamine-1-13C (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine-1-13C (9CI)
• Anilin-<1-13C>
• ANILINE, [1-13C]
• ANILINE-1-13C
• ANILINE-1-13C, 99 ATOM % 13C
• Black Soyabean Tar
• 18960-62-8
• Aniline-1-13c,99 atom % 13c
• (113C)cyclohexatrienamine
• DTXSID80584015
• (1-~13~C)Aniline
• NS00076438

• Inchi： 1S/C6H7N/c7-6-4-2-1-3-5-6/h1-5H,7H2/i6+1
• InChI Key： PAYRUJLWNCNPSJ-PTQBSOBMSA-N
• SMILES： N[13C]1C=CC=CC=1

Computed Properties

• Exact Mass: 93.05791
• Monoisotopic Mass: 94.061204063g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.033 g/mL at 25 °C
• Melting Point: −6 °C(lit.)
• Boiling Point: 184 °C(lit.)
• Flash Point: 158 °F
• Refractive Index: n20/D 1.586(lit.)
• PSA: 26.02
• Solubility: Not determined

Benzenamine-1-13C (9CI) Security Information

• Hazardous Material transportation number：UN 1547 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-40-48/23/24/25-50-68-43-41-23/24/25
• Safety Instruction： 28-36/37-45-61-63-46-36/37/39-27-26
• Hazardous Material Identification：
• Storage Condition：2-8°C